1-[3-(2,5-dimethyl-1H-pyrrol-1-yl)propyl]-1H-imidazole

• IUPAC Name: 1-[3-(2,5-dimethylpyrrol-1-yl)propyl]imidazole
• InChI: InChI=1S/C12H17N3/c1-11-4-5-12(2)15(11)8-3-7-14-9-6-13-10-14/h4-6,9-10H,3,7-8H2,1-2H3
• InChI Key: RVTJEACYMMLUDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1CCCN2C=CN=C2)C
• Molecular Formula: C12H17N3
• Molecular Weight: 203.28 g/mol

Description

1-[3-(2,5-dimethyl-1H-pyrrol-1-yl)propyl]-1H-imidazole, commonly known as DPI, is a widely studied compound in the field of pharmacology. DPI is a selective inhibitor of NADPH oxidase, an enzyme that plays a crucial role in the production of reactive oxygen species (ROS) in cells. DPI has been extensively studied for its potential therapeutic applications in various diseases, such as cancer, cardiovascular diseases, and neurodegenerative disorders.

Scientific Research Applications

DPI has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, DPI has been shown to inhibit the growth and proliferation of cancer cells by reducing the production of 1-[3-(2,5-dimethyl-1H-pyrrol-1-yl)propyl]-1H-imidazole. DPI has also been studied for its potential use in cardiovascular diseases, such as hypertension and atherosclerosis. In neurodegenerative disorders, DPI has been shown to protect neurons from oxidative stress-induced damage. Moreover, DPI has been used as a tool to study the role of NADPH oxidase in various physiological and pathological processes.

Mechanism of Action

DPI exerts its pharmacological effects by selectively inhibiting the activity of NADPH oxidase, an enzyme that catalyzes the production of 1-[3-(2,5-dimethyl-1H-pyrrol-1-yl)propyl]-1H-imidazole in cells. 1-[3-(2,5-dimethyl-1H-pyrrol-1-yl)propyl]-1H-imidazole play a crucial role in various physiological processes, such as cell signaling and immune response. However, excessive 1-[3-(2,5-dimethyl-1H-pyrrol-1-yl)propyl]-1H-imidazole production can lead to oxidative stress, which is implicated in the pathogenesis of various diseases. DPI blocks the electron transfer from NADPH to molecular oxygen, which is required for the production of 1-[3-(2,5-dimethyl-1H-pyrrol-1-yl)propyl]-1H-imidazole by NADPH oxidase.
Biochemical and physiological effects:
DPI has been shown to have various biochemical and physiological effects in cells and tissues. In cancer cells, DPI inhibits the growth and proliferation by inducing cell cycle arrest and apoptosis. In cardiovascular diseases, DPI reduces oxidative stress and inflammation, which are implicated in the pathogenesis of hypertension and atherosclerosis. In neurodegenerative disorders, DPI protects neurons from oxidative stress-induced damage and improves cognitive function. Moreover, DPI has been shown to modulate various signaling pathways, such as MAPK and NF-κB, which play a crucial role in cell survival and inflammation.

Advantages and Limitations for Lab Experiments

DPI has several advantages for lab experiments. It is a selective inhibitor of NADPH oxidase, which allows for the study of the specific role of this enzyme in various physiological and pathological processes. DPI is also a potent inhibitor, with an IC50 value in the nanomolar range. However, DPI has some limitations for lab experiments. It can also inhibit other enzymes that use NADPH as a cofactor, such as nitric oxide synthase and cytochrome P450. Moreover, DPI can induce off-target effects, such as the inhibition of mitochondrial respiration and the induction of autophagy.

Future Directions

DPI has the potential for various future directions of research. One direction is the development of more potent and selective inhibitors of NADPH oxidase, with fewer off-target effects. Another direction is the investigation of the role of NADPH oxidase in other diseases, such as diabetes and inflammatory disorders. Moreover, the combination of DPI with other drugs or therapies could enhance its therapeutic efficacy and reduce its side effects. Finally, the development of DPI as a diagnostic tool for the detection of oxidative stress in vivo could have important clinical applications.